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Compound of Interest

Compound Name:
1-(4-Fluorophenyl)-2-

methylpropan-2-amine

CAS No.: 1200-27-7

Cat. No.: B072657

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(4-Fluorophenyl)-2-methylpropan-2-amine is a synthetic compound belonging to the class

of fluorinated α,α-dialkylphenethylamines.[1] Its structure, characterized by a para-fluorinated

phenyl ring and a tertiary amine, distinguishes it from more commonly studied amphetamine

analogues. This guide provides an in-depth technical overview of its chemical identity,

synthesis, and currently understood pharmacological profile, intended to support research and

development activities in medicinal chemistry and neuropharmacology.

Chemical Identity and Nomenclature
A precise understanding of a compound's nomenclature is fundamental for accurate scientific

communication and database searches.

IUPAC Name
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The systematically generated and preferred IUPAC name for this compound is 1-(4-
Fluorophenyl)-2-methylpropan-2-amine.[2]

Synonyms and Identifiers
For comprehensive literature and database searching, a variety of synonyms and identifiers are

utilized:

4-Fluoro-α,α-dimethylbenzeneethanamine[3]

α,α-Dimethyl-4-fluorophenethylamine[4]

1-(4-Fluorophenyl)-2-methyl-2-propylamine[3]

4-Fluorophenyl-2-methyl-2-aminopropane[2]

Table 1: Chemical Identifiers

Identifier Value Source

CAS Number 1200-27-7 [2][3]

Molecular Formula C₁₀H₁₄FN [2][3]

Molecular Weight 167.22 g/mol [2][3]

SMILES FC1=CC=C(CC(C)(C)N)C=C1 [1]

InChI

InChI=1S/C10H14FN/c1-

10(2,12)7-8-3-5-9(11)6-4-8/h3-

6H,7,12H2,1-2H3

[3]

Physicochemical Properties
Understanding the physicochemical properties is critical for experimental design, including

solvent selection and analytical method development.

Table 2: Physicochemical Data
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Property Value Notes

Appearance Yellow or colorless liquid [2]

Boiling Point 228.1°C at 760 mmHg [2]

Density 1.024 g/cm³ [2]

Flash Point 101.9°C [2]

Solubility

DMF: 30 mg/mL; DMSO: 30

mg/mL; Ethanol: 30 mg/mL;

PBS (pH 7.2): 2 mg/mL

[3]

Synthesis and Methodology
The synthesis of 1-(4-fluorophenyl)-2-methylpropan-2-amine can be approached through

several established organic chemistry transformations. A plausible and efficient synthetic route

involves the reaction of a substituted benzyl halide with isobutyronitrile, followed by a series of

transformations to yield the final amine.

Proposed Synthetic Pathway
A likely synthetic route, adapted from methodologies for similar 2-methyl-1-substituted phenyl-

2-propanamine compounds, is outlined below. This multi-step synthesis prioritizes

commercially available starting materials and well-documented reactions.

Step 1: Alkylation

Step 2: Hydrolysis

Step 3: Curtius Rearrangement

Step 4: Deprotection (Catalytic Hydrogenation)

4-Fluorobenzyl chloride

2-Methyl-1-(4-fluorophenyl)-2-butyronitrileBase (e.g., NaH)

Isobutyronitrile

2-Methyl-1-(4-fluorophenyl)-2-butyric acid
Base (e.g., NaOH), H₂O, Heat

Benzyl 2-methyl-1-(4-fluorophenyl)-2-propylcarbamate

1. SOCl₂
2. NaN₃

3. Benzyl alcohol, Heat
1-(4-Fluorophenyl)-2-methylpropan-2-amine

H₂, Pd/C

Click to download full resolution via product page
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Figure 1: Proposed synthesis of 1-(4-Fluorophenyl)-2-methylpropan-2-amine.

Detailed Experimental Protocol (Hypothetical)
This protocol is a representative procedure based on the synthesis of analogous compounds

and should be optimized for specific laboratory conditions.

Step 1: Synthesis of 2-Methyl-1-(4-fluorophenyl)-2-butyronitrile

To a stirred suspension of sodium hydride (1.1 eq) in anhydrous THF, add isobutyronitrile

(1.0 eq) dropwise at 0 °C.

Allow the mixture to warm to room temperature and stir for 30 minutes.

Cool the reaction mixture back to 0 °C and add a solution of 4-fluorobenzyl chloride (1.0 eq)

in anhydrous THF dropwise.

Stir the reaction at room temperature overnight.

Quench the reaction with water and extract the product with ethyl acetate.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by vacuum distillation or column chromatography.

Step 2: Synthesis of 2-Methyl-1-(4-fluorophenyl)-2-butyric acid

Dissolve the nitrile from Step 1 in ethanol and add an aqueous solution of sodium hydroxide

(excess).

Heat the mixture to reflux and monitor the reaction by TLC until the starting material is

consumed.

Cool the reaction mixture and acidify with concentrated HCl to precipitate the carboxylic acid.

Filter the solid, wash with cold water, and dry under vacuum.
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Step 3: Synthesis of Benzyl 2-methyl-1-(4-fluorophenyl)-2-propylcarbamate via Curtius

Rearrangement

Treat the carboxylic acid from Step 2 with thionyl chloride to form the acyl chloride.

React the acyl chloride with sodium azide in a suitable solvent to form the acyl azide.

Heat the acyl azide in the presence of benzyl alcohol to induce the Curtius rearrangement

and trapping of the isocyanate intermediate to form the benzyl carbamate.

Step 4: Synthesis of 1-(4-Fluorophenyl)-2-methylpropan-2-amine

Dissolve the benzyl carbamate from Step 3 in ethanol.

Add a catalytic amount of palladium on carbon (10% Pd/C).

Hydrogenate the mixture under a hydrogen atmosphere until the deprotection is complete

(monitored by TLC).

Filter the catalyst through Celite and concentrate the filtrate under reduced pressure to yield

the final product.

Pharmacology and Mechanism of Action
While specific pharmacological studies on 1-(4-fluorophenyl)-2-methylpropan-2-amine are

limited, its structural similarity to other phenethylamines allows for informed hypotheses

regarding its mechanism of action.

Monoamine Reuptake Inhibition and Release
The primary proposed mechanism of action for this class of compounds is the modulation of

monoamine neurotransmitters. It is suggested to act as a releasing agent and reuptake

inhibitor of dopamine, serotonin, and norepinephrine.[4] This dual action increases the

concentration of these neurotransmitters in the synaptic cleft, leading to enhanced

neurotransmission and potential stimulant effects.[4]
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Figure 2: Proposed mechanism of action at the monoaminergic synapse.

The α,α-dimethyl substitution may influence the selectivity and potency of the compound

towards the different monoamine transporters (dopamine transporter - DAT, norepinephrine

transporter - NET, and serotonin transporter - SERT). Generally, compounds in this broader

class are potent inhibitors of the dopamine transporter and also inhibit norepinephrine

reuptake, while having less activity at the serotonin transporter.[5]

Structure-Activity Relationship (SAR)
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α,α-Dimethyl Group: This structural feature is significant. Compared to amphetamine (α-

methyl) or phenethylamine, the gem-dimethyl group at the alpha position can increase

metabolic stability by sterically hindering enzymatic degradation. It may also alter the binding

affinity and selectivity for monoamine transporters.

Para-Fluoro Substitution: The fluorine atom at the 4-position of the phenyl ring is a common

modification in medicinal chemistry. It can enhance metabolic stability by blocking para-

hydroxylation, a common metabolic pathway for phenethylamines. Additionally, the electron-

withdrawing nature of fluorine can influence the pKa of the amine and its interaction with

biological targets.

Analytical Characterization
For research and forensic applications, robust analytical methods are essential for the

identification and quantification of 1-(4-fluorophenyl)-2-methylpropan-2-amine.

Gas Chromatography-Mass Spectrometry (GC-MS): This is a standard technique for the

identification of novel psychoactive substances. The compound would be expected to

produce a characteristic mass spectrum upon electron ionization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would provide

definitive structural elucidation.

Infrared (IR) Spectroscopy: Can be used for the differentiation of positional isomers.[4]

Potential Applications and Future Directions
The primary application of 1-(4-fluorophenyl)-2-methylpropan-2-amine is currently as a

research chemical and a fluorinated building block for the synthesis of pharmaceutical amides.

[3] Its potential as a pharmacological tool lies in its ability to probe the structure-activity

relationships of monoamine transporter ligands.

Further research is warranted to:

Determine the precise binding affinities (Ki values) for DAT, NET, and SERT.

Conduct in vivo studies to characterize its pharmacokinetic profile and behavioral effects.
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Evaluate its potential as a lead compound for the development of novel therapeutics

targeting monoaminergic systems.

Safety and Handling
According to available safety data, 1-(4-fluorophenyl)-2-methylpropan-2-amine is considered

a corrosive material that can cause severe skin burns and eye damage.[6] The toxicological

properties have not been fully investigated.[6] Appropriate personal protective equipment

(PPE), including gloves, goggles, and a lab coat, should be worn when handling this

compound. All work should be conducted in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. caymanchem.com [caymanchem.com]

4. 1-(4-Fluorophenyl)-2-methylpropan-2-amine hydrochloride | 2413-54-9 | Benchchem
[benchchem.com]

5. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising
class of monoamine uptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 1-(4-
Fluorophenyl)-2-methylpropan-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b072657/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-1-4-fluorophenyl-2-methylpropan-2-amine
https://www.fishersci.com/store/msds?partNumber=AAL11858&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL11858&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b072657?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/1-4-fluorophenyl-2-methylpropan-2-amine.html
https://www.alfa-chemistry.com/cas_1200-27-7.htm
https://www.caymanchem.com/product/9002780/1-4-fluorophenyl-2-methyl-2-propylamine
https://www.benchchem.com/product/b1344262
https://www.benchchem.com/product/b1344262
https://pmc.ncbi.nlm.nih.gov/articles/PMC2602954/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2602954/
https://www.fishersci.com/store/msds?partNumber=AAL11858&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b072657/docs#a-comprehensive-technical-guide-to-1-4-fluorophenyl-2-methylpropan-2-amine
https://www.benchchem.com/product/b072657/docs#a-comprehensive-technical-guide-to-1-4-fluorophenyl-2-methylpropan-2-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b072657/docs#a-comprehensive-technical-guide-to-1-
4-fluorophenyl-2-methylpropan-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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